Cas no 391882-52-3 (Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-)
![Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/391882-52-3x500.png)
391882-52-3 structure
Product name:Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
CAS No:391882-52-3
MF:C12H15F3N2
MW:244.256113290787
CID:1508201
Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C12H15F3N2/c1-9-10(12(13,14)15)3-2-4-11(9)17-7-5-16-6-8-17/h2-4,16H,5-8H2,1H3
- InChI Key: FOAUOTNKXGVFRU-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(C(F)(F)F)=C2C)CCNCC1
Computed Properties
- Exact Mass: 244.11885
Experimental Properties
- Density: 1.177±0.06 g/cm3(Predicted)
- Boiling Point: 316.2±42.0 °C(Predicted)
- PSA: 15.27
- pka: 8.88±0.10(Predicted)
Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- Related Literature
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Ying Zhang,Daniel W. Armstrong Analyst, 2011,136, 2931-2940
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Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
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